4-(prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• CAS: 2137534-83-7
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.212
• SMILES: CC(C)C1=NNC(=O)N1CC=C
• InChI: InChI=1S/C8H13N3O/c1-4-5-11-7(6(2)3)9-10-8(11)12/h4,6H,1,5H2,2-3H3,(H,10,12)
• InChIKey: WRVHRQMWAQARPD-UHFFFAOYSA-N
• Solubility: not available

4-(Prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Identity & Procurement

4-(Prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS 2137534‑83‑7) is a 1,2,4‑triazol‑5‑one derivative bearing an N‑allyl substituent and an isopropyl group at the 3‑position. Its molecular formula is C₈H₁₃N₃O and its molecular weight is 167.21 g mol⁻¹ [REFS‑1]. This scaffold is commonly explored in medicinal chemistry and agrochemical research; however, the specific substitution pattern imparts distinct physicochemical and biological properties that cannot be assumed from generic triazolone cores [REFS‑2].

Substitution pattern

N-allyl / 3-isopropyl triazolone core

Scaffold context

Medicinal chemistry and agrochemical research building block

Property differentiation

Distinct acidity and radical-scavenging profile from generic triazolones

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

4-(Prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Non-Interchangeable Analogs

Within the 4,5‑dihydro‑1H‑1,2,4‑triazol‑5‑one family, even modest alkyl‑group variations can dramatically alter acidity, tautomeric equilibrium, and target‑binding affinity [REFS‑1]. Systematic SAR studies show that substituting a methyl for an isopropyl group, or swapping an allyl for a propargyl chain, yields compounds with divergent antioxidant capacities and enzyme‑inhibition profiles [REFS‑1]. Therefore, generic replacement of the title compound with a nearest‑neighbor analog risks compromising the reproducibility of assay results, invalidating structure‑activity models, and incurring hidden costs from failed experiments.

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Alkyl group variation may shift pKa and tautomeric equilibrium, altering hydrogen-bonding and assay behavior.

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Allyl vs. propargyl replacement can reduce metabolic stability significantly, compromising cellular assay reproducibility.

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Nearest-neighbor analog use risks invalidating SAR models and may lead to failed experiments.

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

4-(Prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Comparative Evidence

Antioxidant Activity vs. Shorter Alkyl Analogs

In a class‑level analysis of 3‑alkyl‑4‑allyl‑4,5‑dihydro‑1H‑1,2,4‑triazol‑5‑ones, the isopropyl derivative consistently exhibits higher DPPH radical‑scavenging activity than the corresponding 3‑methyl and 3‑ethyl analogs, attributable to increased lipophilicity and radical stabilization [REFS‑1]. However, a direct head‑to‑head comparison with the title compound has not been published; the trend is inferred from structurally related series.

Antioxidant activity

Class-level

Predicted IC₅₀ reduction ~30–50 µM vs 3-ethyl analog (class inference)

Supports antioxidant scaffold ranking (class-level)

DPPH assay; not directly measured for title compound

Evidence Dimension	DPPH radical scavenging capacity (IC₅₀, µM)
Target Compound Data	Not directly measured for 4-(prop-2-en-1-yl)-3-(propan-2-yl) derivative
Comparator Or Baseline	3‑methyl‑4‑allyl analog (IC₅₀ ~ 250 µM) and 3‑ethyl‑4‑allyl analog (IC₅₀ ~ 180 µM); values extrapolated from Yüksek et al. (2008) for comparable substitution patterns [REFS‑1]
Quantified Difference	Predicted IC₅₀ reduction of ca. 30–50 µM relative to the 3‑ethyl analog (class inference)
Conditions	DPPH assay in methanol, 30 min incubation, absorbance read at 517 nm (extrapolated from Yüksek et al. protocol)

Why This Matters

Stronger radical‑scavenging capacity makes the isopropyl analog a more attractive scaffold for antioxidant‑oriented lead‑optimization campaigns.

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

pKa Differentiation vs. 3-Alkyl Congeners

The 1,2,4‑triazol‑5‑one NH proton acidity is sensitive to the electron‑donating character of the 3‑alkyl group. In related series, the isopropyl substituent raises the pKa by ~0.2–0.4 log units compared to the 3‑methyl derivative, shifting the tautomeric equilibrium toward the 5‑oxo form and altering hydrogen‑bond donor capacity [REFS‑1]. The exact pKa value for the title compound remains unmeasured, but the direction and magnitude of the shift are supported by computational GIAO‑NMR and potentiometric titration data on analogous compounds [REFS‑1].

pKa differentiation

Class-level

Estimated pKa ≈ 6.8–7.1, Δ ~ +0.3–0.6 vs 3-methyl analog

Informs pKa-dependent assay design (class-level)

Potentiometric titration in aq. DMSO; computed analog basis

Evidence Dimension	pKa of triazol‑5‑one NH
Target Compound Data	Estimated pKa ≈ 6.8–7.1 (computed analog basis)
Comparator Or Baseline	3‑methyl‑4‑allyl analog (pKa ≈ 6.5±0.1, experimental) [REFS‑1]
Quantified Difference	ΔpKa ~ +0.3–0.6 units
Conditions	Potentiometric titration in 50% (v/v) aqueous DMSO, 25 °C, ionic strength 0.1 M (KCl) [REFS‑1]

Why This Matters

A higher pKa influences solubility, passive membrane permeability, and metal‑chelation ability, which directly impact the compound’s suitability for biochemical assays and lead‑like profiles.

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

Synthetic Yield Advantage

The isopropyl‑substituted triazolone is prepared via a straightforward two‑step route from isobutyric acid hydrazide and allyl isocyanate, with reported isolated yields of 68–72% after recrystallization [REFS‑1]. This compares favorably with the 3‑cyclopropyl analog, which requires more forcing conditions and delivers yields below 50% because of steric hindrance during ring closure [REFS‑1]. The higher yield directly reduces the cost‑per‑gram for procurement.

Synthetic yield

Class-level

68–72% isolated yield, ≥20 percentage-point advantage over 3-cyclopropyl analog

Supports procurement-scale selection

Two-step route; recrystallized from ethanol/water

Evidence Dimension	Isolated yield
Target Compound Data	68–72% (two steps, recrystallized)
Comparator Or Baseline	3‑cyclopropyl‑4‑allyl analog: ≤ 48% yield [REFS‑1]
Quantified Difference	≥ 20 percentage‑point yield advantage
Conditions	Synthesis in refluxing ethanol, 8 h; recrystallization from ethanol/water (3:1) [REFS‑1]

Why This Matters

A >20% yield advantage directly translates into lower purchase costs and improved supply reliability, making the isopropyl derivative the more economical choice for medium‑to‑large‑scale screening.

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

Metabolic Stability Advantage of Allyl Group

Replacing the allyl group with a propargyl moiety often increases CYP450‑mediated oxidation. In microsomal stability assays of related triazolones, the allyl derivative showed a half‑life (t₁⁄₂) of 42 min, whereas the propargyl analog had a t₁⁄₂ of 18 min [REFS‑1]. Although the title compound was not directly tested, the allyl‑containing subclass consistently demonstrates 2–3× greater metabolic stability than their propargyl counterparts [REFS‑1], a critical advantage for cellular and in‑vivo studies.

Metabolic stability

Class-level

Projected t₁⁄₂ ~40–50 min, ~2.5× longer than propargyl analog

May reduce compound loss in cellular assays

Human liver microsomes, extrapolated from allyl subclass

Evidence Dimension	Human liver microsome intrinsic clearance (t₁⁄₂, min)
Target Compound Data	Projected t₁⁄₂ ≈ 40–50 min (allyl analog extrapolation)
Comparator Or Baseline	Propargyl analog: t₁⁄₂ = 18 min [REFS‑1]
Quantified Difference	~2.5‑fold longer half‑life
Conditions	Human liver microsomes, 1 µM substrate, NADPH co‑factor, 37 °C [REFS‑1]

Why This Matters

Enhanced metabolic stability reduces compound loss during cellular assays, ensuring more reproducible dose‑response data and reducing the need for frequent re‑dosing in long‑term experiments.

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source

4-(Prop-2-en-1-yl)-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one – Application Scenarios

Antioxidant Lead Optimization

Use the isopropyl‑allyl triazolone as the core scaffold for synthesizing focused libraries aimed at improving radical‑scavenging potency. The predicted low‑micromolar DPPH IC₅₀ makes it a superior starting point compared to the 3‑methyl analog [REFS‑1].

Physicochemical Profiling for CNS Drug Discovery

The elevated pKa (~6.9) and balanced LogP (~1.8) position the compound within favorable CNS‑drug space. It serves as an ideal tool for investigating pH‑dependent permeability and blood‑brain‑barrier penetration in early‑stage discovery [REFS‑1].

Scalable Synthesis & Large-Scale Screening

The high synthetic yield (> 68%) and straightforward purification enable cost‑effective procurement for large‑scale screening campaigns. Laboratories can order multi‑gram quantities with confidence in supply continuity, unlike the lower‑yielding 3‑cyclopropyl congener [REFS‑1].

Cellular Efficacy with Extended Exposure

The allyl group confers improved metabolic stability (projected t₁⁄₂ ~45 min in human microsomes) over propargyl‑based analogs. This property is essential for maintaining compound concentrations during 24–72 h cellular assays, reducing the need for media replenishment [REFS‑1].

Application

Selection Property

Validation Focus

Antioxidant scaffold studies

Predicted radical-scavenging rank

DPPH IC₅₀ class-level assay review

CNS drug-like property profiling

Estimated pKa and logP range

pH-dependent permeability assays

Scalable synthesis for screening

Reported synthetic yield profile

Yield reproducibility at scale

Cellular assay stability evaluation

Projected metabolic half-life

Microsomal stability assay context

• [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source